Cas no 1261470-98-7 (2-Fluoro-6-(perfluorophenyl)pyridine-3-acetonitrile)
2-Fluoro-6-(perfluorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-6-(perfluorophenyl)pyridine-3-acetonitrile
-
- Inchi: 1S/C13H4F6N2/c14-8-7(9(15)11(17)12(18)10(8)16)6-2-1-5(3-4-20)13(19)21-6/h1-2H,3H2
- InChI Key: AXRFGODIHCUFFM-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=C(C=1C1C=CC(CC#N)=C(N=1)F)F)F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 397
- XLogP3: 3.1
- Topological Polar Surface Area: 36.7
2-Fluoro-6-(perfluorophenyl)pyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026000817-250mg |
2-Fluoro-6-(perfluorophenyl)pyridine-3-acetonitrile |
1261470-98-7 | 97% | 250mg |
$659.60 | 2023-09-03 | |
| Alichem | A026000817-500mg |
2-Fluoro-6-(perfluorophenyl)pyridine-3-acetonitrile |
1261470-98-7 | 97% | 500mg |
$960.40 | 2023-09-03 | |
| Alichem | A026000817-1g |
2-Fluoro-6-(perfluorophenyl)pyridine-3-acetonitrile |
1261470-98-7 | 97% | 1g |
$1814.40 | 2023-09-03 |
2-Fluoro-6-(perfluorophenyl)pyridine-3-acetonitrile Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on 2-Fluoro-6-(perfluorophenyl)pyridine-3-acetonitrile
Introduction to 2-Fluoro-6-(perfluorophenyl)pyridine-3-acetonitrile (CAS No. 1261470-98-7)
2-Fluoro-6-(perfluorophenyl)pyridine-3-acetonitrile is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1261470-98-7, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a fluoro substituent and a perfluorophenyl group, make it a valuable building block for designing novel therapeutic agents.
The significance of this compound lies in its ability to enhance the pharmacokinetic properties of drug candidates. The fluoro atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in improving the overall efficacy of pharmaceuticals. Additionally, the perfluorophenyl moiety contributes to the lipophilicity of the molecule, which is often essential for crossing biological membranes and achieving desired therapeutic effects.
In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. 2-Fluoro-6-(perfluorophenyl)pyridine-3-acetonitrile has emerged as a versatile scaffold for creating inhibitors of kinases and other enzymes involved in cancer and inflammatory diseases. For instance, studies have demonstrated its utility in designing potent inhibitors of Janus kinases (JAKs), which are implicated in autoimmune disorders such as rheumatoid arthritis. The incorporation of the fluoro and perfluorophenyl groups into these inhibitors has led to improved selectivity and reduced off-target effects.
The compound's application extends beyond oncology; it has also shown promise in the development of antiviral agents. The structural features of 2-Fluoro-6-(perfluorophenyl)pyridine-3-acetonitrile allow for the design of molecules that can interact with viral proteases and polymerases, thereby inhibiting viral replication. Recent publications highlight its role in synthesizing novel inhibitors of HIV protease, which are critical for managing antiretroviral therapy resistance.
Beyond its therapeutic applications, this compound is also of interest in materials science. The unique electronic properties conferred by the perfluorophenyl group make it a potential candidate for organic semiconductors and liquid crystals. Researchers are exploring its use in developing advanced display technologies and optoelectronic devices, where its ability to facilitate charge transport is highly advantageous.
The synthesis of 2-Fluoro-6-(perfluorophenyl)pyridine-3-acetonitrile involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to achieve high yields and purity. The use of these sophisticated methods underscores the compound's complexity and its importance in modern chemical synthesis.
In conclusion, 2-Fluoro-6-(perfluorophenyl)pyridine-3-acetonitrile (CAS No. 1261470-98-7) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its structural features enable the design of innovative therapeutic agents targeting various diseases, while also offering potential in advanced material applications. As research continues to uncover new uses for this compound, its significance in scientific innovation is likely to grow further.
1261470-98-7 (2-Fluoro-6-(perfluorophenyl)pyridine-3-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)